Journal Name:Journal of Elasticity
Journal ISSN:0374-3535
IF:1.742
Journal Website:http://link.springer.com/journal/10659
Year of Origin:1971
Publisher:Springer Netherlands
Number of Articles Per Year:44
Publishing Cycle:Monthly
OA or Not:Not
Synergistic effect of active-passive methods using fins surface roughness and fluid flow for improving cooling performance of heat sink heat pipes
Journal of Elasticity ( IF 1.742 ) Pub Date: 2023-02-22 , DOI: 10.1080/08916152.2023.2182838
ABSTRACTThe continued depreciation of electronic components presents severe challenges for thermal management. Regarding this issue, the current experimental study targets to propose and assess two passive cooling (using a heat sink and rough surface) and two active cooling (air and water cooling) for improving the cooling efficiency of aluminum heat sink heat pipes (HSHPs). In roughening process, the fins are chemically etched using a lab-made simple, cost-efficient, and environmental-friendly method to achieve better cooling performance synergistically. Scanning electron microscopy and atomic force microscopy characterizations are executed to investigate the heat sink surfaces’ micro/nano roughened structure. Current results and related comparative studies of the three cooling modules (typical, liquid-based, and liquid-based micro/nano roughened HSHPs) are presented as well, where effects of constant/intermittent heat fluxes (4000–12000 W/m2) and the volume flow rates of testing fluid on heat transfer characteristics, thermal resistance, and temperature behavior are disclosed. Based on findings, at a constant heat flux, roughening the HSHP fins led to an enhancement in cooling through fins and a reduction in cooling through the water. Moreover, it is found that the modified HSHP without testing fluid and with water at volume flow rates of 100 and 200 ml/min decreases the thermal resistance by 11.9, 13.7, and 3.6%, in order, compared with the typical HSHP.
Detail
Experimental study of heat transfer in a microchannel with pin fins and sintered coatings
Journal of Elasticity ( IF 1.742 ) Pub Date: 2023-02-08 , DOI: 10.1080/08916152.2023.2176566
ABSTRACTIncreasing processing capacity without modifying the size of electronic devices has made thermal management important in the electronic industry. Commercialized thermal management, such as in a conventional air cooling system, is insufficient for electronic devices with high heat flux dissipation. Pool boiling is a better method for heat transfer because it can dissipate a substantial amount of heat at low wall superheats. This study focused on heat transfer enhancement using passive approaches, including nanostructures and microporous sintered surfaces over open microchannel surfaces and microchannels with pin-fins. In the present work, seven structures were studied in pool boiling, wherein experiments elucidated the effects of microchannels, sintered, and pin fins (micropillar) on boiling heat transfer from a copper chip in a pool of degassed water. Boiling performance is ascertained via critical heat flux (CHF) and heat transfer coefficient (HTC). The best heat transfer performance showed a heat flux of 243.75W/cm2 at 15.46°C on the pin-fins chip, which was 1.9 times the heat flux of the plain chip. The highest HTC was 181.03 kW/(m2 oC) at a heat flux of 172.61 W/cm2 for the microchannel with single pin-fins. The HTC enhancement was 2.8 times greater than the plain surface. It was found experimentally that HTC and CHF improved on all modified surfaces compared to the plain copper chip baseline.
Detail
A simplified model of low Re, immiscible, gas–liquid flow, and heat transfer in porous media numerical solution with experimental validation
Journal of Elasticity ( IF 1.742 ) Pub Date: 2022-08-28 , DOI: 10.1080/08916152.2022.2113931
ABSTRACTThis study investigates the thermohydraulic characteristics of immiscible two-phase downward flow and heat transfer through porous media in a vertical, cylindrical, and homogeneous porous medium numerically and experimentally. The test section is exposed to a constant wall temperature after filled with spherical beads. Numerical solution of the model is achieved by the finite volume method and applied to a single-phase flow model. The numerical results are experimentally validated according to air/water downward flow, spherical beads, a ratio of particle diameter to pipe radius is 0.412, 0.396 porosity, 0.01 ≤ Re ≤ 500, water to air volume ratio range from 0 to ∞, and saturation ratio from 0 to 1. The results show that the average Nu is nearly constant up to Re = 40. At Re > 100, it is recommended to take inertia and friction effects into account by means of Forchheimer–Brinkman’s equation. For single-phase flow (water or air) and two-phase flow mixtures, the local Nu has higher values at the entrance section and decreases as the axial distance increases until it reaches its fully developed value of 4.37 at the end of the thermal entrance length. The comparison between numerical, experimental, and other available previous results shows good agreement and validates the numerical model.
Detail
Multi-sections solar distiller integrated with solar air heater: numerical investigation and experimental validation
Journal of Elasticity ( IF 1.742 ) Pub Date: 2023-01-08 , DOI: 10.1080/08916152.2022.2164810
ABSTRACTA numerical investigation for a solar air heater integrated with a multi-section solar distiller has been conducted with a novel design of solar distiller with interior sections. A mathematical description of the solar distiller is made and solved with a MATLAB code. The air flow in the solar air heater, the water height in the solar distiller, and the number of interior sections have all been studied. To validate the numerical system, an experimental system was built. The theoretical model and the experiment performed appear to be in satisfactory correlation. The best working conditions occur when the system is run with a lower air flow rate, a lower saline water height, and a greater number of interior sections with productivity reaching 1242.6 ml/m2 per day, a gain output ratio (GOR) about 0.622 and air heater efficiency about 35%. In the normal case of output salinity between 0 and 500 ppm, the cost was reduced by 96.7%, and by 96.3% in the case of four interior sections. Water cost reduction is also observable at the same output salinity, with 54.1% at 0 ppm and 62.4% at 200 ppm between number of interior sections = 0 and 4.
Detail
Effect of dry ice jet velocity on cooling characteristics of electronic chip based on optimized geometry
Journal of Elasticity ( IF 1.742 ) Pub Date: 2023-07-03 , DOI: 10.1080/08916152.2023.2232370
ABSTRACTEfficient chip cooling has become particularly important with the rapid development of high heat flux electronic chips. In this study, a cooling system for electronic chips using dry ice as the cooling medium is developed. The combination of jet impingement and phase change sublimation was employed to achieve efficient cooling by utilizing the Joule-Thomson effect to generate dry ice. The impact of the ratio of heatsink height to inlet diameter (H/D) and dry ice jet velocity on the heat transfer characteristics of the heatsink is investigated by theoretical calculations and experimental tests. The results showed that the optimal heat transfer coefficient was achieved when H/D was 4, 12.76% to 43.28% higher than other H/D values. The chip temperature could be maintained below 38.69°C, which was 8.79% to 36.62% lower than other H/D values, and the heat flux reached 428.92W/cm2. The chip temperature could be effectively regulated by controlling the dry ice flow rate. Furthermore, a comparison with other cooling methods indicated that the dry ice jet cooling system was more suitable for cooling high heat flux electronic devices. The research findings laid the foundation for dry ice cooling of high heat flux chips.
Detail
Area average heat transfer from a vertical flat plate impinged by circular inclined jet
Journal of Elasticity ( IF 1.742 ) Pub Date: 2023-06-15 , DOI: 10.1080/08916152.2023.2224787
ABSTRACTThe inclined impinging jets owing to higher efficiency are widely used to disperse concentrated and transient heat loads. The temperature and heat transfer characteristics of jet cooling vertical hot plate at different inclinations are experimentally investigated. Experiments are performed to investigate the area average heat transfer over a flat surface of 600 × 300 mm2 placed at different location (z) of 3−20 d from the jet. The investigation is employed for Reynolds number based on hydraulic diameter of 11.5 mm ranging from 10,000 to 75,000. The orientation of the jet varies from 15° to 75°. The study aims to investigate the influence of jet orientation at different area locations on the surface from the point of impingement. The effect in stagnation region with different jet tilt is investigated. The area average temperature variation and characteristic temperature contours with increasing surface area and inclination is delineated. The characteristics of heat transfer on the surface’s periphery are studied. Heat transfer increases by 40% at lower tilt angle as the jet is displaced from 20 to 6 d, whereas the maximum average Nu occurs at higher inclination. The available Nusselt numbers in inclined jet are compared with present experimental results. A new empirical correlation is developed for a complete range of z/d, Re and large radial span.
Detail
Two phase heat transfer performance intensification of massecuite over bidirectional microstructure surfaces
Journal of Elasticity ( IF 1.742 ) Pub Date: 2022-05-29 , DOI: 10.1080/08916152.2022.2081740
ABSTRACTAn experimental investigation is conducted to study the two-phase heat transfer behavior of a shear-thinning Non-Newtonian (NN) fluid, i.e., “Massecuite,” at atmospheric pressure over bi-directional microstructured surfaces for the heat flux range from 70 to 200 kW/m2. Two-phase heat transfer characteristics of a Newtonian Fluid, that is, distilled water, is also studied for the sake of comparison. Both aqueous XG solution and water exhibit higher heat transfer rate over microstructured surfaces as compared to plain surface. The heat transfer coefficient (HTC) of aqueous XG solution was found to increase over the microstructured surface from B-90-3-2-0.4-R to B-90-3-2-0.4-C to B-60-3-2-0.4-Nil. An enhancement of 83.35% is observed in the aqueous XG solution’s two-phase HTC over a bi-directional inclined tunnel-based microstructure surface (B-60-3-2-0.4-Nil) compared to the plain surface.
Detail
Experimental analysis of local and average heat transfer between circular impinging jet and flat plate
Journal of Elasticity ( IF 1.742 ) Pub Date: 2022-07-21 , DOI: 10.1080/08916152.2022.2099036
ABSTRACTHeat transfer over a heated plate positioned normal to the horizontal circular impinging jet is investigated experimentally. The area average and local heat transfer characteristics over a large plate impinged by jet of air are investigated for Reynolds numbers ranging from 10,000 to 45,000, with jet-to-plate distances of 3–20 d for a maximum range of 0 ≤ r/d ≤ 44. The experiment is carried out for two jet diameters of 5.88 mm and 11.5 mm on a plate of 600 × 300 mm2 impinged by a jet. The infrared (IR) thermal imaging method is used to find the temperature distribution over the heated plate. The combined heat transfer investigation of both local and area average gives a proper insight of the cooling phenomenon of the jet at any location over the plate. The investigation is effective in identifying areas with a greater rate of heat transfer. At various locations, the Nusselt number growth with increasing mass flow rate is studied. The area average heat transfer is discovered to be the highest at z/d = 3 for all Reynolds numbers in the A1 (0 < r/d < 2.17) region. However, for z/d = 6 and r/d = 0, the local Nusselt number is reported to be the highest. Reduction in area average heat transfer is reported in area A3, i.e., r/d = 6.5, and beyond this area, the profile of Nusselt number practically converges.
Detail
Influence of surface wettability on the transient characteristics of vapor condensation from humid air
Journal of Elasticity ( IF 1.742 ) Pub Date: 2022-06-12 , DOI: 10.1080/08916152.2022.2086945
ABSTRACTThe initial transient behavior of condensation of water vapor from humid air plays vital roles in a large variety of engineering applications. Although such influences on the steady-state attributes of dropwise and filmwise condensations have been widely investigated in the literature, description of their initial transient behaviors is rather limited. Herein we have characterized the initial transient regimes of condensation from humid air under varying NCG fractions on condenser plates of four different wettability. Results of the experiments provide the droplet size distribution on the condensing surface, condensate collection rate, and transient life of condensation for selected parametric conditions.
Detail
Experimental and Numerical Study of the Effect of Double Row Slot Injection Locations on Film Cooling Performance of a Corrugated Surface
Journal of Elasticity ( IF 1.742 ) Pub Date: 2023-05-03 , DOI: 10.1080/08916152.2023.2204338
ABSTRACTBased on experimental and numerical studies the present work proposes an effective injection configuration for film cooling applications on sinusoidal corrugated surfaces. The experimental study is performed for different double-row injection locations (per wavelength) viz. (L0-L25), (L0-L50), (L0-L75), (L25-L50), (L25-L75) and (L50-L75) on the sinusoidal corrugated surface at blowing ratio (1), fixed injection angle (45°), and density ratio (1.095). The numerical study is conducted for a wide range of operating parameters such as blowing ratios on (0.5–2), and density ratios (1.095, 1.5, and 2.5). To access the effect of corrugation geometry three different amplitude to wavelength viz. 0.05, 0.075, and 1 are considered in the present numerical study. The outcome of the present double-row slot injection investigations on the sinusoidal corrugated surface indicates that the flow pattern and film cooling strongly depend on secondary injection locations. The (L50-L75) injection case shows the best performance among all selected cases. It shows a 15–19% improvement in film cooling effectiveness (average over one wavelength). The increase of amplitude to wavelength ratio is reported to be a detrimental effect and decreases the film cooling effectiveness. The increase of corrugation amplitude to wavelength ratio increases the depth of the corrugation valley, further restricts the coolant spread, and promotes coolant mixing with hot mainstream. The coolant injection in mainstream flow was also found to be a distinct impact on flow and the nondimensional velocity profile. Apart from that a significant impact of the blowing ratio and density ratio is reported.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术3区 ENGINEERING, MULTIDISCIPLINARY 工程:综合3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
11.40 48 Science Citation Index Science Citation Index Expanded Not
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